Cas no 2115586-29-1 (ethyl 7-aminopyrazolo1,5-apyrimidine-2-carboxylate)

• Product Name: ethyl 7-aminopyrazolo1,5-apyrimidine-2-carboxylate
• CAS No: 2115586-29-1
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 5955482
• PubChem ID: 165875232
• Update Time: 2025-11-02

ethyl 7-aminopyrazolo1,5-apyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-aminopyrazolo1,5-apyrimidine-2-carboxylate
• EN300-1130295
• 2115586-29-1
• ethyl 7-aminopyrazolo[1,5-a]pyrimidine-2-carboxylate

• Inchi： 1S/C9H10N4O2/c1-2-15-9(14)6-5-8-11-4-3-7(10)13(8)12-6/h3-5H,2,10H2,1H3
• InChI Key： RDINXZZQAQGOKX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C2N=CC=C(N)N2N=1)=O

Computed Properties

• Exact Mass: 206.08037557g/mol
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 82.5Ų

Additional information on ethyl 7-aminopyrazolo1,5-apyrimidine-2-carboxylate

Research Brief on Ethyl 7-Aminopyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS: 2115586-29-1): Recent Advances and Applications

Ethyl 7-aminopyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS: 2115586-29-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and anti-inflammatory drugs. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of ethyl 7-aminopyrazolo[1,5-a]pyrimidine-2-carboxylate is its role in the design of selective kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the pyrazolo[1,5-a]pyrimidine scaffold has been identified as a privileged structure for kinase modulation. Recent publications have demonstrated that derivatives of this compound exhibit high affinity and selectivity for specific kinase targets, such as JAK2 and CDK9, which are implicated in hematologic malignancies and other proliferative disorders. These findings underscore the compound's potential as a starting point for the development of next-generation kinase inhibitors.

In addition to its kinase inhibitory properties, ethyl 7-aminopyrazolo[1,5-a]pyrimidine-2-carboxylate has also been investigated for its anti-inflammatory effects. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound and its analogs can effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. The study attributed these effects to the compound's ability to modulate the NF-κB signaling pathway, a key regulator of inflammatory responses. These results suggest that ethyl 7-aminopyrazolo[1,5-a]pyrimidine-2-carboxylate could serve as a promising lead compound for the development of new anti-inflammatory therapeutics.

The synthesis of ethyl 7-aminopyrazolo[1,5-a]pyrimidine-2-carboxylate has also seen significant improvements in recent years. Researchers have developed more efficient and scalable synthetic routes, enabling the production of this compound in higher yields and with greater purity. For instance, a 2022 study in Organic Process Research & Development described a novel one-pot synthesis method that reduces the number of steps and minimizes the use of hazardous reagents. These advancements are critical for facilitating the large-scale production of this compound and its derivatives, which is essential for further preclinical and clinical studies.

Looking ahead, the potential applications of ethyl 7-aminopyrazolo[1,5-a]pyrimidine-2-carboxylate extend beyond kinase inhibition and anti-inflammatory therapy. Emerging research suggests that this compound may also have utility in the treatment of neurodegenerative diseases and infectious diseases. For example, preliminary studies have shown that certain derivatives of this compound exhibit activity against viral proteases, making them potential candidates for antiviral drug development. Furthermore, the compound's ability to cross the blood-brain barrier opens up possibilities for its use in targeting central nervous system disorders.

In conclusion, ethyl 7-aminopyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS: 2115586-29-1) represents a highly promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Recent research has elucidated its mechanisms of action, optimized its synthesis, and expanded its therapeutic potential. As the field continues to explore this compound and its derivatives, it is anticipated that new and innovative therapies will emerge, addressing unmet medical needs across a range of diseases. This research brief serves as a timely update on the current state of knowledge and future directions for this important compound.